![molecular formula C15H13FN2O3 B5868783 4-fluoro-N'-(4-methoxybenzoyl)benzohydrazide](/img/structure/B5868783.png)
4-fluoro-N'-(4-methoxybenzoyl)benzohydrazide
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Description
4-fluoro-N'-(4-methoxybenzoyl)benzohydrazide, also known as FMBA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FMBA is a hydrazide derivative that has been synthesized using various methods.
Safety and Hazards
Mechanism of Action
Target of Action
Benzohydrazide derivatives, to which this compound belongs, are known to have potential inhibitory effects on prostate cancer and also exhibit antimicrobial and antitubercular activities.
Mode of Action
It is known that benzohydrazide derivatives interact with their targets through the formation of hydrogen bonds . The O–H⋯O, N–H⋯O and O–H⋯N hydrogen bonds are involved in the two-dimensional network of molecules .
Biochemical Pathways
Benzohydrazide derivatives are known to affect various biochemical pathways related to prostate cancer, microbial infections, and tuberculosis .
Result of Action
Benzohydrazide derivatives are known to have potential inhibitory effects on prostate cancer , antimicrobial , and antitubercular activities.
Properties
IUPAC Name |
N'-(4-fluorobenzoyl)-4-methoxybenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN2O3/c1-21-13-8-4-11(5-9-13)15(20)18-17-14(19)10-2-6-12(16)7-3-10/h2-9H,1H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOLLCLAHPGAEEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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